Cas no 886894-57-1 (3-(4-ethylpiperazin-1-yl)-6-4-(3-nitrobenzenesulfonyl)piperazin-1-ylpyridazine)

• Product Name: 3-(4-ethylpiperazin-1-yl)-6-4-(3-nitrobenzenesulfonyl)piperazin-1-ylpyridazine
• CAS No: 886894-57-1
• MF: C₂₀H₂₇N₇O₄S
• MW: 461.537882089615
• CID: 5475844
• Update Time: 2025-10-21

3-(4-ethylpiperazin-1-yl)-6-4-(3-nitrobenzenesulfonyl)piperazin-1-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylpiperazin-1-yl)-6-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]pyridazine
• 3-(4-ethylpiperazin-1-yl)-6-4-(3-nitrobenzenesulfonyl)piperazin-1-ylpyridazine

• Inchi： 1S/C20H27N7O4S/c1-2-23-8-10-24(11-9-23)19-6-7-20(22-21-19)25-12-14-26(15-13-25)32(30,31)18-5-3-4-17(16-18)27(28)29/h3-7,16H,2,8-15H2,1H3
• InChI Key： ROBFXLPMPMUTGC-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC)CC2)=NN=C(N2CCN(S(C3=CC=CC([N+]([O-])=O)=C3)(=O)=O)CC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(4-ethylpiperazin-1-yl)-6-4-(3-nitrobenzenesulfonyl)piperazin-1-ylpyridazine

Comprehensive Overview of 3-(4-ethylpiperazin-1-yl)-6-4-(3-nitrobenzenesulfonyl)piperazin-1-ylpyridazine (CAS No. 886894-57-1)

The compound 3-(4-ethylpiperazin-1-yl)-6-4-(3-nitrobenzenesulfonyl)piperazin-1-ylpyridazine (CAS No. 886894-57-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a pyridazine core substituted with ethylpiperazine and nitrobenzenesulfonylpiperazine moieties, makes it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapy. This compound’s nitrobenzenesulfonyl group is a critical functional element, often associated with enhanced binding affinity and selectivity in enzyme inhibition. Its piperazine rings further contribute to its pharmacokinetic properties, such as solubility and metabolic stability, which are crucial for oral bioavailability. These attributes align with current trends in drug design, where researchers prioritize molecules with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

The synthesis of 886894-57-1 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution, to achieve the desired heterocyclic architecture. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to refine synthetic routes to minimize waste and improve yield, addressing environmental concerns while maintaining cost-efficiency.

From a commercial perspective, 3-(4-ethylpiperazin-1-yl)-6-4-(3-nitrobenzenesulfonyl)piperazin-1-ylpyridazine is primarily utilized by pharmaceutical companies and research institutions engaged in oncology and neurology studies. Its mechanism of action is hypothesized to involve interference with protein-protein interactions or allosteric modulation of receptors, though detailed pharmacological data remain under investigation. This aligns with the broader industry focus on targeted drug delivery and personalized medicine, where compounds like this could play a pivotal role.

In the context of AI-driven drug discovery, this compound exemplifies the synergy between computational modeling and experimental validation. Virtual screening tools predict its binding modes, while high-throughput screening assays validate its bioactivity. Such approaches accelerate the identification of lead compounds, reducing time-to-market for new therapies. Additionally, the rise of open-access chemical databases has facilitated collaboration among scientists, enabling faster progress in understanding its potential applications.

Safety and regulatory compliance are paramount in handling 886894-57-1. While it is not classified as hazardous under standard guidelines, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its stability under various storage conditions (e.g., temperature, humidity) is well-documented, ensuring reliable performance in experimental settings.

Looking ahead, the compound’s versatility positions it as a promising scaffold for medicinal chemistry innovations. Future research may explore its derivatives or analogs to enhance efficacy or reduce off-target effects. As the scientific community continues to unravel its full potential, 3-(4-ethylpiperazin-1-yl)-6-4-(3-nitrobenzenesulfonyl)piperazin-1-ylpyridazine is poised to remain a focal point in the quest for next-generation therapeutics.